Cas no 1805065-16-0 (Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate
• CAS No: 1805065-16-0
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4887969
• Update Time: 2025-10-29

Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(16)4-7-10(11(12)13)6(2)8(15)5-14-7/h5,11,15H,3-4H2,1-2H3
• InChI Key： DZBWHOLMLLEKRC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(=CN=C1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate

Introduction to Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate (CAS No. 1805065-16-0)

Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate (CAS No. 1805065-16-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate is notable for its difluoromethyl and hydroxy groups, which contribute to its distinct reactivity and biological properties. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable moiety in drug design. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for binding to target proteins and modulating their activity.

The synthesis of Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate has been the subject of several recent studies. One commonly employed method involves the reaction of 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-carbaldehyde with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the process.

In terms of biological activity, Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate has demonstrated significant potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

Furthermore, Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate has been investigated for its potential as an antiviral agent. Preliminary research suggests that it can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell pathways. This property makes it a valuable lead compound for the development of antiviral therapies against emerging viral threats.

The pharmacokinetic profile of Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate has also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The compound shows good oral bioavailability and a reasonable half-life, allowing for convenient dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic benefits will be further assessed in specific patient populations.

In addition to its therapeutic applications, Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate has also been explored for its potential as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activities make it a valuable probe for studying various biological processes and disease mechanisms. For instance, it can be used to investigate the role of specific enzymes or signaling pathways in inflammation and viral infection.

The future prospects for Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability in vivo.

In conclusion, Ethyl 3-(difluoromethyl)-5-hydroxy-4-methylpyridine-2-acetate (CAS No. 1805065-16-0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical properties and promising biological activities make it a valuable candidate for further development as a therapeutic agent and a research tool. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.